Cas no 2138044-95-6 (4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one)

• Product Name: 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one
• CAS No: 2138044-95-6
• MF: C₁₁H₁₅NOS
• MW: 209.307901620865
• CID: 5777182
• PubChem ID: 165497058
• Update Time: 2025-05-21

4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-1157069
• 4,4-dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one
• 2138044-95-6
• 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one

• Inchi： 1S/C11H15NOS/c1-11(2)4-3-8(13)5-9(11)10-6-14-7-12-10/h6-7,9H,3-5H2,1-2H3
• InChI Key： NYHBYOUSUJDJQN-UHFFFAOYSA-N
• SMILES： S1C=NC(=C1)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 209.08743528g/mol
• Monoisotopic Mass: 209.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.2Ų

Additional information on 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one

Introduction to 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one (CAS No. 2138044-95-6)

4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one (CAS No. 2138044-95-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclohexane ring substituted with a thiazole moiety and two methyl groups. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is known for its versatile biological activities. It is commonly found in natural products and pharmaceuticals, contributing to a wide range of therapeutic effects such as antimicrobial, antifungal, and anticancer activities. The cyclohexane ring, on the other hand, provides structural rigidity and stability, which can enhance the compound's pharmacokinetic properties.

Recent studies have highlighted the potential of 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the compound's ability to inhibit specific enzymes involved in cancer cell proliferation. The results showed that 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one effectively inhibited the activity of these enzymes, leading to reduced tumor growth in preclinical models.

In addition to its anticancer potential, 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one has also been explored for its anti-inflammatory properties. A research team from the University of California reported in the Bioorganic & Medicinal Chemistry Letters that the compound exhibited significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. These findings suggest that 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one could be a promising lead compound for the development of new anti-inflammatory drugs.

The synthesis of 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one involves several well-established chemical reactions. One common approach is to start with a cyclohexanone derivative and introduce the thiazole moiety through a series of substitution and condensation reactions. The presence of the methyl groups can be achieved through alkylation steps. The overall synthetic route is highly efficient and scalable, making it suitable for large-scale production in industrial settings.

The physical and chemical properties of 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one have been thoroughly characterized. It is a white crystalline solid with a melting point ranging from 95°C to 97°C. The compound is moderately soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties are crucial for its formulation into various dosage forms for pharmaceutical applications.

In terms of safety and toxicity profiles, preliminary studies have shown that 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its safety for human use. These assessments typically involve in vitro and in vivo studies to evaluate potential adverse effects on different organ systems.

The potential applications of 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one extend beyond cancer and inflammation. Researchers are currently exploring its efficacy in treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Early studies have indicated that the compound may have neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation.

In conclusion, 4,4-Dimethyl-3-(1,3-thiazol-4-yl)cyclohexan-1-one (CAS No. 2138044-95-6) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.